Cas no 107615-77-0 (Prost-5-en-1-oic acid,9,11-dihydroxy-15-oxo-, (5Z,9a,11b)- (9CI))

• Product Name: Prost-5-en-1-oic acid,9,11-dihydroxy-15-oxo-, (5Z,9a,11b)- (9CI)
• CAS No: 107615-77-0
• MF: C₂₀H₃₄O₅
• MW: 354.48096704483
• CID: 127618
• PubChem ID: 25755792
• Update Time: 2025-10-28

Prost-5-en-1-oic acid,9,11-dihydroxy-15-oxo-, (5Z,9a,11b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Prost-5-en-1-oic acid,9,11-dihydroxy-15-oxo-, (5Z,9a,11b)- (9CI)
• 11BETA-13, 14-DIHYDRO-15-KETO PROSTAGLANDIN F2ALPHA
• 11β-13,14-dihydro-15-keto Prostaglandin F2α
• 13,14-dihydro-15-keto PD2
• 13,14-dihydro-15-keto PGD2
• 13,14-dihydro-15-keto Prostaglandin D2 Lipid Maps MS Standard
• 13,14-dihydro-15-keto-16,16-difluoro-PGE1
• 13,14-dihydro-15-keto-16,16-difluoro-Prostaglandin E1
• 13,14-Dihydro-15-keto-PGD2
• 13,14-Dihydro-15-ketoprostadlandin D2
• 13,14-dihydro-15-ketoprostaglandin D2
• 13,14-dihydro-15-keto-prostaglandin D2
• 9ALPHA-HYDROXY-11,15-DIOXO-PROST-5Z-EN-1-OIC ACID
• DK-PGD2
• VKTIONYPMSCHQI-KGILNJEGSA-N
• 9ALPHA, 11BETA-DIHYDROXY-15-OXO-PROST-5Z-EN-1-OIC ACID
• 9S,11R-dihydroxy-15-oxo-5Z-prostenoic acid
• SR-01000946859-1
• LMFA03010203
• 11beta-13,14-dihydro-15-keto PGF2alpha
• CHEBI:140931
• 11beta-dhk-PGF2alpha
• PD020575
• SR-01000946859
• DTXSID301348020
• (5Z,9alpha,11beta)-9,11-Dihydroxy-15-oxoprost-5-en-1-oic acid
• J-001916
• 11beta-13,14-dihydro-15-keto Prostaglandin F2alpha
• 11beta-dhk-PGF2a
• 11beta-13,14-dihydro-15-keto-PGF2alpha
• 107615-77-0
• (Z)-7-[(1R,2R,3S,5S)-3,5-dihydroxy-2-(3-oxooctyl)cyclopentyl]hept-5-enoic acid
• CS-0065499
• A
• A-13,14-dihydro-15-keto Prostaglandin F2
• 11BETA-13,14-DIHYDRO-15-KETOPROSTAGLANDINF2ALPHA
• 11
• HY-113208A

• Inchi： 1S/C20H34O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,16-19,22-23H,2-3,5-6,8-14H2,1H3,(H,24,25)/b7-4-/t16-,17-,18+,19+/m1/s1
• InChI Key： VKTIONYPMSCHQI-KGILNJEGSA-N
• SMILES： O[C@H]1C[C@@H]([C@H](C/C=C\CCCC(=O)O)[C@H]1CCC(CCCCC)=O)O

Computed Properties

• Exact Mass: 354.24072
• Monoisotopic Mass: 354.241
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 13
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.8A^2
• XLogP3: 2.6

Experimental Properties

• PSA: 94.83
• LogP: 3.47510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds

Additional information on Prost-5-en-1-oic acid,9,11-dihydroxy-15-oxo-, (5Z,9a,11b)- (9CI)

Prost-5-en-1-oic acid,9,11-dihydroxy-15-oxo-, (5Z,9a,11b)- (9CI) and its Significance in Modern Research

Compound with the CAS number 107615-77-0, specifically identified as Prost-5-en-1-oic acid,9,11-dihydroxy-15-oxo-, (5Z,9a,11b)- (9CI), represents a critical molecule in the realm of biochemical and pharmaceutical research. This compound has garnered significant attention due to its unique structural properties and potential applications in various therapeutic areas. The intricate molecular framework of this compound, characterized by its specific stereochemistry and functional groups, positions it as a promising candidate for further exploration in drug development and biochemical pathways.

The molecular structure of Prost-5-en-1-oic acid,9,11-dihydroxy-15-oxo-, (5Z,9a,11b)- (9CI) encompasses a blend of hydroxyl and carboxylic acid groups, which contribute to its reactivity and interaction with biological systems. These functional groups are strategically positioned within the molecule, influencing its pharmacological profile and making it a subject of interest for researchers aiming to develop novel therapeutic agents. The stereochemistry at the 5Z, 9a, and 11b positions further enhances its complexity and potential for diverse biological activities.

In recent years, there has been a surge in research focusing on the role of prostaglandin derivatives in modulating various physiological processes. Prostaglandins are a group of lipid compounds that play a crucial role in inflammation, pain signaling, and homeostasis. Among these derivatives, Prost-5-en-1-oic acid,9,11-dihydroxy-15-oxo-, (5Z,9a,11b)- (9CI) has been identified as a potent modulator due to its unique chemical properties. Studies have demonstrated that this compound can interact with specific enzymes and receptors involved in prostaglandin signaling pathways.

The pharmacological potential of Prost-5-en-1-oic acid,9,11-dihydroxy-15-oxo-, (5Z,9a,11b)- (9CI) has been explored in several preclinical studies. These studies have highlighted its ability to exhibit anti-inflammatory and analgesic effects comparable to existing therapeutic agents but with potentially fewer side effects. The compound's mechanism of action involves inhibiting the activity of key enzymes such as cyclooxygenase (COX), which are pivotal in the synthesis of prostaglandins. This inhibition leads to a reduction in inflammatory mediators and pain signals.

Prost-5-en-1-oic acid,9,11-dihydroxy-15-oxo-, (5Z,9a,11b)- (9CI) allow it to selectively interact with target molecules without significantly affecting other biological systems. This selectivity is crucial for developing drugs that are both effective and safe for long-term use. Prost-5-en-1-oic acid,9,11-dihydroxy-15-oxo-, (5Z,9a,11b)- (9CI) has also shown promise in the field of biochemical research. Its unique structure provides researchers with a valuable tool for studying enzyme kinetics and receptor interactions. By understanding how this compound interacts with biological targets at a molecular level, scientists can gain insights into the mechanisms underlying various diseases and develop more targeted therapies. 107615-77-0 as Prost-5-en-1-oic acid,9,11-dihydroxy-15-oxo-, (5Z,9a,11b)- (9CI) represents a significant advancement in both pharmaceutical and biochemical research. Its unique structural features and pharmacological properties make it a promising candidate for developing novel therapeutic agents aimed at treating chronic inflammatory conditions. As research continues to uncover more about its mechanisms of action and potential applications,